2-{[(Benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(phenylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C18H17NO6/c20-17(21)16(13-6-7-14-15(10-13)24-9-8-23-14)19-18(22)25-11-12-4-2-1-3-5-12/h1-7,10,16H,8-9,11H2,(H,19,22)(H,20,21)
• InChI Key: YUIPCSYZJGWSNP-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(C(=O)O)NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C18H17NO6
• Molecular Weight: 343.3 g/mol

Description

“2-{[(Benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid” is a chemical compound with the CAS Number: 1313033-25-8. It has a molecular weight of 279.29. The compound is typically stored at room temperature and has a physical form of oil.

Molecular Structure Analysis

The molecular structure of this compound can be represented as a 2D Mol file or as a computed 3D SD file. The 3D structure can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 279.29. It is typically stored at room temperature and has a physical form of oil. The compound is solid in its physical form.

Scientific Research Applications

• Anti-inflammatory Properties : The compound 2-(2,3-dihydro-1, 4-benzodioxin-6-yl)acetic acid, a related compound, has been shown to have anti-inflammatory properties. In a study, it demonstrated comparable potency to Ibuprofen in a carrageenan-induced rat paw edema assay (Vazquez et al., 1996).

• Flavor Generation in Foods : Carbonyl-amino acid complexes, similar to the structure of the compound , play a role in generating flavors in foods, particularly in dairy products like cheese. A study identified specific carbonyls and amino acids that contribute to the flavor profile in Swiss cheese (Griffith & Hammond, 1989).

• Antibacterial Activity : Compounds with a structure analogous to 2-{[(Benzyloxy)carbonyl]amino}-2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetic acid have been synthesized and evaluated for their antibacterial activity. One study specifically synthesized and assessed the antibacterial activity of 1,4-Benzoxazine analogues, demonstrating significant effectiveness against various bacterial strains (Kadian et al., 2012).

• Synthesis of Novel Compounds : The synthesis of new chemical compounds using elements similar to this compound has been a focus of research. For instance, a study involved the synthesis of new ureido sugars, derivatives of 2-amino-2-deoxy-D-glucopyranoside and amino acids (Piekarska‐Bartoszewicz & Tcmeriusz, 1993).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with this compound are H302, H315, H319, and H335. The precautionary statements are P261, P305+P351+P338.

Mechanism of Action

Target of Action

Based on its structure, it can be inferred that it may interact with enzymes or receptors that have affinity for benzylic compounds .

Mode of Action

The compound contains a benzyloxy group, which is known to undergo reactions at the benzylic position . The benzylic position can undergo free radical reactions, nucleophilic substitution, and oxidation . The carbonyl group attached to the amino group can undergo nucleophilic acyl substitution .

Biochemical Pathways

The compound’s benzylic and carbonyl groups suggest it may be involved in pathways related to oxidation and reduction , as well as nucleophilic acyl substitution .

Result of Action

Based on its structure and potential reactions, it can be inferred that it may cause changes in the cellular environment due to its potential to undergo oxidation, reduction, and nucleophilic acyl substitution reactions .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, the compound’s reactions at the benzylic position can be influenced by the presence of free radicals . Similarly, the nucleophilic acyl substitution reaction of the carbonyl group can be influenced by the pH of the environment .